

Statistical analysis of comparative studies involving Dysprosium-165

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Dysprosium-165*

CAS No.: *13967-64-1*

Cat. No.: *B1208800*

[Get Quote](#)

Dysprosium-165 in Radiosynovectomy: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis of comparative studies involving **Dysprosium-165** (^{165}Dy), primarily in the context of radiosynovectomy for the treatment of inflammatory joint conditions such as rheumatoid arthritis. We will delve into its performance against other commonly used radionuclides, with a focus on experimental data and detailed methodologies.

Introduction to Dysprosium-165 in Therapy

Dysprosium-165 is a beta-emitting radionuclide that has garnered attention for therapeutic applications due to its favorable physical characteristics. Its relatively short half-life of 2.334 hours and a maximum beta energy of 1.3 MeV make it a suitable candidate for localized radiotherapy, minimizing radiation exposure to non-target tissues.^[1] One of its primary

applications is in radiation synovectomy (also known as radiosynovectomy), a procedure that involves injecting a radioactive agent into a synovial joint to ablate the inflamed synovium.

Comparative Performance of Dysprosium-165

The most prominent comparator to **Dysprosium-165** in clinical studies for radiosynovectomy is Yttrium-90 (⁹⁰Y). The following tables summarize the key comparative data from a multicenter, double-blind clinical trial comparing ¹⁶⁵Dy-hydroxide macroaggregates with ⁹⁰Y-silicate colloid in patients with rheumatoid arthritis or osteoarthritis of the knee.[\[1\]](#)[\[2\]](#)

Table 1: Clinical Efficacy Comparison

Clinical Endpoint	Dysprosium-165 Hydroxide Macroaggregate	Yttrium-90 Silicate Colloid	Statistical Significance
Pain on Walking	No significant difference	No significant difference	Not significant [1] [2]
Pain at Rest	No significant difference	No significant difference	Not significant [1] [2]
Stiffness after Rest	No significant difference	No significant difference	Not significant [1] [2]

Table 2: Safety Profile Comparison

Safety Parameter	Dysprosium-165 Hydroxide Macroaggregate	Yttrium-90 Silicate Colloid	Statistical Significance
Cytogenetic Damage (Chromosomal Changes)	Occurred with equal frequency	Occurred with equal frequency	Not significant[1][2]
Knee Retention of Radiocolloid	Comparable	Comparable	Not significant[1][2]
Extra-articular Leakage to Regional Lymph Nodes	Comparable	Comparable	Not significant[1][2]
Extra-articular Leakage to Liver	Comparable	Comparable	Not significant[1][2]

The clinical trial concluded that for radiation synovectomy of the knee, ^{165}Dy is at least as safe and effective as ^{90}Y . [1][2] A significant advantage of ^{165}Dy highlighted in the study is its short half-life, which translates to a shorter period of post-injection immobilization and hospitalization for the patient. [1][2]

Further preclinical studies have also compared different formulations of **Dysprosium-165**. Animal studies have shown that **Dysprosium-165** hydroxide macroaggregates (Dy-HMA) exhibit less extra-articular leakage compared to **Dysprosium-165** ferric hydroxide macroaggregates (Dy-FHMA) and significantly less leakage than Yttrium silicate colloid.

Experimental Protocols

Synthesis of Dysprosium-165 Hydroxide Macroaggregates (Dy-HMA)

While the precise, proprietary details of the Dy-HMA synthesis used in the clinical trial are not fully public, the general principle involves the precipitation of **Dysprosium-165** hydroxide in a controlled manner to form macroaggregates of a specific size range, typically 3-5 micrometers. This size is crucial to ensure retention within the synovial joint and facilitate phagocytosis by synoviocytes. The process would generally involve:

- Irradiation: Production of ^{165}Dy by neutron irradiation of a stable Dysprosium target, such as Dysprosium-164.
- Dissolution: Dissolving the irradiated target in a suitable acid.
- Precipitation: Controlled addition of a base (e.g., sodium hydroxide) to precipitate **Dysprosium-165** hydroxide. The reaction conditions (pH, temperature, stirring rate) are critical for controlling particle size.
- Washing and Resuspension: The precipitate is washed to remove impurities and then resuspended in a sterile saline solution for injection.
- Quality Control: The final product undergoes rigorous quality control, including measurement of radioactivity, radionuclidic purity, particle size analysis, and sterility testing.

Clinical Trial Protocol for Comparative Study of ^{165}Dy vs. ^{90}Y

The multicenter, double-blind, randomized clinical trial was designed to compare the safety and efficacy of ^{165}Dy -hydroxide macroaggregate and ^{90}Y -silicate colloid for radiation synovectomy of the knee.^{[1][2]}

- Patient Population: Patients with a confirmed diagnosis of rheumatoid arthritis or osteoarthritis with persistent knee synovitis.
- Randomization: Subjects were randomly assigned to receive either ^{165}Dy or ^{90}Y . Both the patient and the administering physician were blinded to the treatment allocation.
- Dosage: A standardized dose of the respective radiopharmaceutical was administered via intra-articular injection into the affected knee.
- Efficacy Assessment: Clinical endpoints were measured at baseline and at specified follow-up intervals. These included:
 - Pain in the knee on walking
 - Pain in the knee at rest

- Stiffness in the knee after rest
- Safety Assessment:
 - Cytogenetic Damage: Blood samples were collected before and after treatment to assess for chromosomal aberrations in peripheral lymphocytes.
 - Knee Retention: The retention of the radionuclide in the knee joint was measured using a gamma camera at various time points post-injection.
 - Extra-articular Spread: The leakage of the radiocolloid to other parts of the body was quantified by imaging regional lymph nodes and the liver, as well as by measuring radioactivity in blood and urine samples.^{[1][2]}



Methodology for Assessing Extra-articular Leakage


The quantification of extra-articular leakage is a critical safety assessment in radiosynovectomy. The typical methodology involves the following steps:

- Baseline Imaging: Immediately after intra-articular injection, a baseline image of the knee and the whole body is acquired using a gamma camera to determine the initial distribution of the radiopharmaceutical.
- Serial Imaging: At subsequent time points (e.g., 24, 48, and 72 hours post-injection), further images of the knee, regional lymph nodes (inguinal and iliac), and liver are acquired.
- Region of Interest (ROI) Analysis: Regions of interest are drawn around the knee joint, lymph nodes, and liver on the gamma camera images.
- Quantification: The amount of radioactivity in each ROI is quantified. The leakage to a specific organ or region is typically expressed as a percentage of the total injected dose.
- Blood and Urine Analysis: Blood and urine samples are collected at various time points and their radioactivity is measured using a gamma counter to assess systemic clearance of any leaked radionuclide.

Visualizing the Process

To better understand the mechanisms and workflows described, the following diagrams have been generated using the DOT language.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Experimental radiation synovectomy by ^{165}Dy ferric hydroxide macroaggregate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. scilit.com [scilit.com]
- To cite this document: BenchChem. [Statistical analysis of comparative studies involving Dysprosium-165]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1208800/docs#statistical-analysis-of-comparative-studies-involving-dysprosium-165>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)